![molecular formula C16H18N2O B3289795 2-(Dibenzylamino)acetamide CAS No. 861056-03-3](/img/structure/B3289795.png)
2-(Dibenzylamino)acetamide
Overview
Description
“2-(Dibenzylamino)acetamide” is a unique chemical compound provided by Sigma-Aldrich . It has an empirical formula of C16H18N2O and a molecular weight of 254.33 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string O=C(N)CN(CC1=CC=CC=C1)CC2=CC=CC=C2 . The InChI key for this compound is XUBNHZKPGDNTMD-UHFFFAOYSA-N .Chemical Reactions Analysis
A study mentions the addition of an isocyanide to an iminium ion intermediate that forms from the reaction between an aromatic aldehyde and dibenzylamine, leading to the formation of sterically congested 2-(dibenzylamino)-2-aryl acetamide derivatives .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its empirical formula is C16H18N2O and it has a molecular weight of 254.33 .Scientific Research Applications
Synthesis and Catalysis
- 2-(Dibenzylamino)acetamide derivatives have been synthesized using silica nanoparticles as a highly efficient catalyst in green chemistry conditions. This method offers an easy work-up and high yields, making it a valuable addition to modern synthetic methods (Ramazani et al., 2017).
Green Chemistry and Drug Synthesis
- Diverse N-(substituted phenyl)-2-(4-((dibenzylamino)methyl)-1H-1,2,3-triazol-1-yl)acetamide derivatives have been synthesized through a green chemistry approach. This process uses water and eco-friendly catalysts, and these derivatives exhibit significant biological potency against cancer cell lines (Gondaliya & Kapadiya, 2021).
Analytical Chemistry
- Studies have involved the development of new fluorescent probes for sensitive detection of carbonyl compounds. 2-Aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (DNSAOA) has been used as a molecular probe for measuring carbonyl compounds in environmental water samples (Houdier et al., 2000).
Pharmacology and Drug Discovery
- This compound derivatives, such as2-(2,3-dimethoxybenzylamino)-N-(3,3,7-trimethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, have been synthesized and examined for their inotropic activity in isolated dog ventricular tissues, showing potential as nonsteroidal cardiotonics (Lee et al., 1995).
Photocatalytic Applications
- Research has been conducted on the photocatalytic degradation of paracetamol using TiO2 nanoparticles, where this compound derivatives play a role in the degradation process. This study provides insights into environmental applications of these derivatives in treating pharmaceutical waste (Jallouli et al., 2017).
Anticancer Research
- A study synthesized new 2,6-dibenzylamino-3,5-dicyanopyridines and evaluated their in vitro anticancer activity against various human cancer cell lines. Some compounds showed remarkable activity, highlighting the potential of this compound derivatives in cancer therapy (Cocco et al., 2005).
Nutrition and Health Supplements
- 2-Hydroxybenzylamine (2-HOBA) derivatives, related to this compound, have been studied for their potential as nutritional supplements. These compounds have been tested for safety, tolerability, and pharmacokinetics in healthy volunteers, indicating their potential in protecting against conditions like cognitive decline (Pitchford et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-(dibenzylamino)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c17-16(19)13-18(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H2,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUBNHZKPGDNTMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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